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Compound of Interest

Compound Name: PSB-1114 tetrasodium

Cat. No.: B15568947 Get Quote

For researchers, scientists, and drug development professionals investigating the P2Y2

purinergic receptor, PSB-1114 tetrasodium offers a potent and selective tool. This guide

provides a comparative analysis of PSB-1114 with other common P2Y2 receptor agonists,

details experimental protocols for its use, and visualizes the key signaling pathways and

workflows involved in its application. This information is intended to aid in the replication of

published findings and the design of new experiments targeting the P2Y2 receptor.

PSB-1114 is a potent and selective P2Y2 receptor agonist with an EC50 of 0.134 μM.[1] It

demonstrates over 60-fold selectivity against the P2Y4 and P2Y6 receptors, making it a

valuable tool for specifically probing P2Y2 receptor function.[1][2]

Performance Comparison of P2Y2 Receptor
Agonists
The selection of an appropriate agonist is critical for the successful replication of experimental

findings. The following table summarizes the potency of PSB-1114 and other commonly used

P2Y2 receptor agonists.
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Agonist Receptor Target EC50 (μM) Notes

PSB-1114 P2Y2 0.134

High potency and

>60-fold selectivity vs.

P2Y4 and P2Y6

receptors.[1][2]

ATP P2Y2 (and others) 0.085 - 1.5

Endogenous agonist,

also activates other

P2Y and P2X

subtypes.

UTP P2Y2, P2Y4 0.049 - 1.021

Endogenous agonist,

also activates the

P2Y4 receptor.

MRS2768 P2Y2 1.89

Selective agonist that

does not interact with

P2Y4 or P2Y6

receptors.

Diquafosol (INS365) P2Y2 Not specified

Selective P2Y2

agonist, also shows

affinity for the P2Y4

receptor. Used

clinically for dry eye

disease.

Experimental Protocols
To assist researchers in replicating and building upon published findings, a detailed

methodology for a common experiment—the calcium mobilization assay—is provided below.

This assay is a standard method for quantifying the activation of Gq-coupled receptors like

P2Y2.

Calcium Mobilization Assay for P2Y2 Receptor
Activation
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Objective: To measure the intracellular calcium concentration increase in response to P2Y2

receptor stimulation by an agonist like PSB-1114.

Materials:

HEK293T cells (or other suitable cell line) expressing the human P2Y2 receptor.

Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS).

Fluo-4 AM calcium indicator dye.

PSB-1114 tetrasodium and other P2Y2 agonists.

Assay buffer (e.g., Hank's Balanced Salt Solution with 20 mM HEPES).

96-well or 384-well black, clear-bottom microplates.

Fluorescence plate reader with automated injection capabilities.

Procedure:

Cell Culture: Culture HEK293T cells expressing the P2Y2 receptor in DMEM supplemented

with 10% FBS until they reach approximately 80-90% confluency.

Cell Plating: Seed the cells into black, clear-bottom microplates at an appropriate density

and allow them to adhere overnight.

Dye Loading:

Prepare a loading solution of Fluo-4 AM in assay buffer.

Remove the culture medium from the wells and wash with assay buffer.

Add the Fluo-4 AM loading solution to each well and incubate for 45-60 minutes at 37°C.

Agonist Preparation: Prepare serial dilutions of PSB-1114 and other agonists in assay buffer

at the desired concentrations.

Fluorescence Measurement:
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Wash the cells with assay buffer to remove excess dye.

Place the plate in a fluorescence plate reader and measure the baseline fluorescence.

Use the plate reader's automated injector to add the agonist solution to the wells.

Immediately begin recording the fluorescence intensity over time.

Data Analysis:

Determine the peak fluorescence intensity for each well after agonist addition.

Subtract the baseline fluorescence from the peak fluorescence to get the change in

fluorescence.

Plot the change in fluorescence against the agonist concentration and fit the data to a

dose-response curve to determine the EC50 value.

Signaling Pathways and Experimental Workflows
P2Y2 Receptor Signaling Pathway
Activation of the P2Y2 receptor by an agonist such as PSB-1114 initiates a cascade of

intracellular signaling events. The receptor primarily couples to Gq/11, Go, and G12 G-proteins,

leading to diverse cellular responses including calcium mobilization, cytoskeletal

reorganization, and changes in gene expression.
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Preparation

Experiment

Data Analysis

1. Cell Culture
(P2Y2-expressing cells)

2. Plate Cells
(96/384-well plate)

3. Load with Calcium Indicator
(e.g., Fluo-4 AM)

5. Measure Fluorescence
(Baseline & Post-injection)

4. Prepare Agonist Dilutions
(PSB-1114, ATP, UTP, etc.)

6. Calculate ΔF/F0

7. Plot Dose-Response Curves

8. Calculate EC50 Values

9. Compare Potency &
Efficacy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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